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Compound of Interest

Compound Name: Ethyl tridecanoate

Cat. No.: B153164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Published: November 26, 2025

This document provides a comprehensive overview of the safety, handling, and toxicological

information currently available for Ethyl tridecanoate (CAS No. 28267-29-0). The information

herein is compiled from Safety Data Sheets (SDS), chemical databases, and regulatory

guidelines to assist laboratory and drug development professionals in performing risk

assessments and establishing safe handling procedures.

Chemical and Physical Properties
Ethyl tridecanoate is a fatty acid ethyl ester.[1] Its physical and chemical properties are crucial

for understanding its behavior in a laboratory setting, including its potential for aerosolization,

evaporation, and interaction with other substances.
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Property Value Source(s)

Molecular Formula C₁₅H₃₀O₂ [2][3][4]

Molecular Weight 242.40 - 242.41 g/mol [2]

CAS Number 28267-29-0

Synonyms
Tridecanoic acid ethyl ester,

Ethyl n-tridecanoate

Appearance Colorless liquid

Odor No data available/Not specified

Melting Point 19 °C

Boiling Point

121-123 °C @ 2.2 mmHg293-

294 °C @ 760.00 mm Hg

(estimated)

Flash Point
> 110 °C (> 230 °F)~127.1 °C

(estimated)

Density / Specific Gravity
0.853 g/cm³ at 25 °C0.862 -

0.867 @ 20 °C

Refractive Index 1.432 - 1.435 @ 20 °C

Water Solubility
Insoluble; 0.116 mg/L @ 25 °C

(estimated)

Vapor Pressure
0.002 mmHg @ 25 °C

(estimated)

Hazard Identification and GHS Classification
The classification of Ethyl tridecanoate presents inconsistencies across different suppliers.

This highlights the need for a cautious approach, adhering to the most stringent classification

until definitive data becomes available.

One supplier, MedChemExpress, provides a detailed GHS classification indicating potential

hazards upon exposure. However, other suppliers, such as Fisher Scientific and The Good
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Scents Company, state that the chemical is not considered hazardous under OSHA standards

or that no GHS classification has been found.

Table 2.1: GHS Classification of Ethyl Tridecanoate (MedChemExpress)

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation

Pictogram:

alt text

Signal Word: Warning

Given the conflicting information, a precautionary approach is warranted. Researchers should

handle Ethyl tridecanoate as a substance that is potentially harmful if swallowed and capable

of causing skin, eye, and respiratory irritation.

Toxicological Summary
Detailed toxicological studies for Ethyl tridecanoate are not widely available in the public

domain. Much of the information is based on classifications from safety data sheets, which

often lack references to the underlying experimental data. The toxicological properties have not

been fully investigated.

Table 3.1: Summary of Toxicological Endpoints
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Endpoint Finding / Classification Source(s)

Acute Oral Toxicity

Category 4 (H302: Harmful if

swallowed). No specific LD50

value is provided.

Acute Dermal Toxicity
Not determined / No data

available.

Acute Inhalation Toxicity
Not determined / No data

available.

Skin Corrosion/Irritation
Category 2 (H315: Causes

skin irritation).

Serious Eye Damage/Irritation
Category 2A (H319: Causes

serious eye irritation).

Respiratory or Skin

Sensitization
No information available.

Germ Cell Mutagenicity No data available.

Carcinogenicity

Not identified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (H335: May cause

respiratory irritation).

Specific Target Organ Toxicity

(Repeated Exposure)
No data available.

Aspiration Hazard No data available.

While specific data on Ethyl tridecanoate is scarce, fatty acid ethyl esters (FAEEs) as a class

are recognized as non-oxidative metabolites of ethanol. In the context of alcohol consumption,

FAEEs have been implicated in end-organ damage, particularly to the heart and pancreas, by

impairing mitochondrial function. However, one study suggested that FAEEs are less toxic than

their parent fatty acids during acute pancreatitis. The relevance of these findings to
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occupational exposure to pure Ethyl tridecanoate is not established but provides a potential

area for further investigation.

Experimental Protocols for Hazard Assessment
While specific studies on Ethyl tridecanoate are not available, its toxicological profile would be

determined using standardized protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). These guidelines ensure data quality and

reproducibility and are the basis for GHS classifications.

Acute Oral Toxicity (OECD Test Guideline 423: Acute
Toxic Class Method)
This method is designed to classify a substance's oral toxicity with the use of a minimal number

of animals.

Principle: A stepwise procedure is used where a group of three animals of a single sex

(typically female rats) is administered the test substance at one of the defined starting doses

(e.g., 5, 50, 300, or 2000 mg/kg body weight). The substance is given in a single dose by

gavage.

Procedure:

Dosing: Animals are fasted prior to dosing. The substance is administered orally.

Observation: The presence or absence of compound-related mortality or moribund status

within a short timeframe (e.g., 48 hours) determines the next step. If mortality occurs, the

dose for the next group is lowered. If no mortality occurs, the dose is increased.

Endpoint: The test allows for the classification of the substance into one of the GHS

categories based on the observed mortality at different dose levels. Animals are observed

for a total of 14 days for any signs of toxicity.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
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This guideline describes the procedure to assess the potential of a substance to cause

reversible (irritation) or irreversible (corrosion) skin damage.

Principle: The test substance is applied in a single dose to a small area of the skin (approx. 6

cm²) of an experimental animal, typically an albino rabbit.

Procedure:

Application: Approximately 0.5 mL of the liquid substance is applied to a gauze patch,

which is then placed on the shaved skin of the animal and held in place for a 4-hour

exposure period. An untreated area of skin serves as a control.

Observation: After patch removal, skin reactions (erythema and edema) are scored at 60

minutes, and then at 24, 48, and 72 hours. The observation period can be extended up to

14 days to determine the reversibility of the effects.

Endpoint: The severity and reversibility of the skin lesions determine the classification of

the substance as an irritant or corrosive.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)
This test evaluates the potential of a substance to produce damage to the eye after a single

application.

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an experimental animal (albino rabbit). The untreated eye serves as a control.

Procedure:

Application: A single dose (typically 0.1 mL for liquids) is instilled into the eye of one

animal.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after application. The observation period may be extended to assess

the reversibility of any damage.
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Endpoint: The degree of eye irritation is scored based on the severity and reversibility of

the observed lesions. A sequential testing strategy is recommended, starting with one

animal, to minimize animal use, especially for potentially corrosive substances.

The following diagram illustrates a generalized workflow for assessing the acute toxicity of a

chemical like Ethyl tridecanoate according to standard testing guidelines.
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Generalized Acute Toxicity Testing Workflow

In Vitro / Ex Vivo Testing

In Vivo Testing (Sequential Approach)

Test Substance:
Ethyl Tridecanoate

Literature & Data Review
(Phys-Chem, In Silico, Read-Across)

Skin Corrosion Test
(e.g., OECD 431, 435)

Weight-of-Evidence
Decision for In Vivo Testing

Skin Irritation Test
(e.g., OECD 439)

If not corrosive

Data informs decision

Eye Irritation Test
(e.g., OECD 492)

Data informs decision

Data informs decision

Acute Oral Toxicity
(e.g., OECD 423)

If necessary

Acute Dermal Irritation
(OECD 404)

If necessary

Hazard Classification & Labeling
(GHS)

Acute Eye Irritation
(OECD 405)

If not corrosive

Click to download full resolution via product page

Caption: Generalized workflow for chemical toxicity assessment.
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Safe Handling and Personal Protective Equipment
(PPE)
Based on the available hazard information, particularly the more conservative GHS

classifications, the following handling procedures and personal protective equipment are

recommended.

Table 5.1: Recommended Handling and PPE
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Control Measure Recommendation Source(s)

Engineering Controls

Use only in a well-ventilated

area, such as a chemical fume

hood, especially if heating or

creating aerosols. Ensure

eyewash stations and safety

showers are readily

accessible.

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

Skin Protection

Handle with gloves. Inspect

gloves prior to use. Use proper

glove removal technique to

avoid skin contact. Wear

protective clothing to prevent

skin exposure.

Respiratory Protection

Respiratory protection is not

typically required under normal

use conditions with adequate

ventilation. For nuisance

exposures or if vapors/mists

are generated, use type

OV/AG (US) or type ABEK (EU

EN 14387) respirator

cartridges.

General Hygiene Avoid contact with skin, eyes,

and clothing. Do not eat, drink,

or smoke when using this

product. Wash hands

thoroughly after handling.
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Remove contaminated clothing

and wash it before reuse.

The following diagram outlines a logical decision-making process for handling a chemical with

conflicting or incomplete safety data.

Chemical Handling:
Ethyl Tridecanoate

Review all available
Safety Data Sheets (SDS)

Is GHS Classification
Conflicting or Absent?

Apply Precautionary Principle:
Assume Highest Hazard Class Reported

Yes

Follow Consistent
GHS Guidelines

No

Select PPE and Engineering Controls
Based on Assumed/Known Hazards

• Chemical Fume Hood
• Safety Goggles

• Chemical-Resistant Gloves
• Lab Coat

Develop and Follow
Safe Handling Protocol

Safe Laboratory Operation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Decision workflow for handling chemicals with uncertain data.

First Aid and Emergency Procedures
Table 6.1: First Aid Measures

Exposure Route Procedure Source(s)

Inhalation

Move person to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Obtain

medical aid.

Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing

contaminated clothing. Wash

off with soap and plenty of

water.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Get

medical attention.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Call a

physician.

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Carbon oxides (CO, CO₂).

Special Precautions: Wear a self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid breathing vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Containment and Cleaning Up: Absorb with inert material (e.g., diatomite,

universal binders) and dispose of in suitable, closed containers.

Storage and Disposal
Storage: Keep container tightly closed in a dry and well-ventilated place. Some suppliers

recommend storage at -20°C for long-term stability of research-grade material. Store away

from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.

Conclusion
Ethyl tridecanoate is a liquid chemical with conflicting hazard information across various

suppliers. While some sources indicate it is not hazardous, others classify it as harmful if

swallowed and an irritant to the skin, eyes, and respiratory tract. Due to this lack of consensus

and the absence of publicly available, detailed toxicological studies, researchers and drug

development professionals must adopt a conservative approach to safety. Adherence to the

precautionary principle—assuming the highest reported hazard—is essential. This includes the

use of appropriate engineering controls, diligent use of personal protective equipment, and

strict adherence to safe handling protocols as outlined in this guide. Standardized OECD
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testing protocols provide a framework for how the hazards of this chemical would be formally

assessed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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